Benzyl(4-hydroxyphenyl)methylsulfonium Hexafluoroantimonate
Overview
Description
Benzyl(4-hydroxyphenyl)methylsulfonium Hexafluoroantimonate is a useful research compound. Its molecular formula is C14H15F6OSSb and its molecular weight is 467.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photocrosslinking Applications
Benzyl(4-hydroxyphenyl)methylsulfonium hexafluoroantimonate (BSS) has been studied for its applications in photocrosslinking of copolymers. Research conducted by Lin et al. (1992) demonstrated that BSS can initiate the photocrosslinking of copolymers of vinyloxyethyl methacrylate–styrene. This process involves the formation of a benzyl cation as an active species upon photolysis of BSS, which is a departure from the formation of Bronsted acids in other sulfonium salts (Lin, Kim, Ikeda, & Endo, 1992).
Cationic Polymerization
BSS has also been used in the cationic ring-opening polymerization of 2-isopropenyl-4-methylene-1,3-dioxolane. Park et al. (1993) showed that upon irradiation, BSS facilitated the polymerization at room temperature, producing a soluble polymer. This finding suggests potential applications in the development of new polymer materials (Park, Kihara, Ikeda, & Endo, 1993).
Epoxy Resin Curing
The use of benzylsulfonium salts, which include BSS, in the curing of epoxy resins has been investigated. McGowen and Mathias (1997) described how benzylsulfonium salts act as latent thermal cationic initiators in the cure behavior of bisphenol A diglycidylether (DGEBA) resins. This research highlighted the potential of BSS in advanced resin formulations (McGowen & Mathias, 1997).
Photocopolymerization
BSS has been studied for its role in the photoinitiated cationic copolymerization of various compounds. Manzhen (1992) explored its use in the copolymerization of 1,6,8,13-tetraoxaspiro and epoxy compounds, revealing insights into the efficiency of different photoinitiators, including BSS, in such processes (Manzhen, 1992).
Proton Exchange Membranes
Research into fluorinated sulfonated poly(arylene ether)s bearing semi-crystalline structures has highlighted the potential of BSS-related compounds in the development of proton exchange membranes. Kim, Park, and Lee (2020) found that these membranes exhibit reliable chemical, mechanical, thermal, and electrochemical stability, indicating their suitability for use in energy-related applications (Kim, Park, & Lee, 2020).
Safety and Hazards
The compound is harmful if swallowed or inhaled . It is also toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding release to the environment and using only outdoors or in a well-ventilated area . In case of swallowing or inhalation, a poison center or doctor should be contacted .
Properties
IUPAC Name |
benzyl-(4-hydroxyphenyl)-methylsulfanium;hexafluoroantimony(1-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14OS.6FH.Sb/c1-16(11-12-5-3-2-4-6-12)14-9-7-13(15)8-10-14;;;;;;;/h2-10H,11H2,1H3;6*1H;/q;;;;;;;+5/p-5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNSKAMFDGOYVBE-UHFFFAOYSA-I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[S+](CC1=CC=CC=C1)C2=CC=C(C=C2)O.F[Sb-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F6OSSb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201047722 |
Source
|
| Record name | Benzyl(4-hydroxyphenyl)methylsulfonium hexafluoroantimonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201047722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
467.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
125662-42-2 |
Source
|
| Record name | Benzyl(4-hydroxyphenyl)methylsulfonium hexafluoroantimonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201047722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzyl(4-hydroxyphenyl)methylsulfonium Hexafluoroantimonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Benzyl(4-hydroxyphenyl)methylsulfonium Hexafluoroantimonate interact with light, and what are the implications of this interaction?
A1: [] This research demonstrates that upon excitation with a 266 nm laser pulse, this compound undergoes photolysis. This process generates a benzyl cation, a reactive species, which was detected using transient absorption spectroscopy. [] The formation of this cation is significant because it deviates from the typical photolysis products of other sulfonium salts, which usually yield Brønsted acids. This distinct reactivity suggests potential applications in photoinitiated cationic polymerization, particularly for vinyl ether monomers. []
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